Cas no 1807203-90-2 (4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline)

• Product Name: 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline
• CAS No: 1807203-90-2
• MF: C₈H₇BrF₃NO₂
• MW: 286.045892000198
• CID: 4976590
• Update Time: 2025-05-20

4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline

• Inchi： 1S/C8H7BrF3NO2/c1-14-6-3-5(13)7(2-4(6)9)15-8(10,11)12/h2-3H,13H2,1H3
• InChI Key： ZPSPIBMPGPCCNR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC)N)OC(F)(F)F

Computed Properties

• Exact Mass: 284.961
• Monoisotopic Mass: 284.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 44.5

Additional information on 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline

4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline: A Comprehensive Overview

4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline, with the CAS number 1807203-90-2, is a highly specialized aromatic amine compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique substitution pattern on the aniline backbone, featuring a bromine atom at the 4-position, a methoxy group at the 5-position, and a trifluoromethoxy group at the 2-position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical applications.

The synthesis of 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline typically involves multi-step organic reactions, often starting from aniline derivatives. The introduction of substituents such as bromine and trifluoromethoxy groups requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods and selective substitution techniques have significantly improved the efficiency of synthesizing such complex aromatic compounds. Researchers have also explored alternative routes, including microwave-assisted synthesis and continuous-flow processes, to enhance scalability and reduce environmental impact.

The physical and chemical properties of 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline are heavily influenced by its substituents. The electron-withdrawing trifluoromethoxy group at the 2-position increases the electrophilicity of the aromatic ring, facilitating nucleophilic aromatic substitution reactions. Conversely, the methoxy group at the 5-position exerts an electron-donating effect through resonance, which can modulate reactivity depending on its position relative to other substituents. The bromine atom at the 4-position not only contributes to the compound's stability but also serves as a potential site for further functionalization.

In terms of applications, 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline has found utility in drug discovery programs targeting various therapeutic areas. For instance, recent studies have highlighted its potential as a lead compound in anti-cancer drug development due to its ability to inhibit specific kinase enzymes involved in tumor progression. Additionally, this compound has been employed as an intermediate in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices, where its unique electronic properties are highly advantageous.

The latest research on 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline has focused on understanding its bioavailability and pharmacokinetics. Preclinical studies have demonstrated promising results in terms of absorption and distribution profiles, suggesting its potential as a orally active drug candidate. Furthermore, computational modeling techniques have been utilized to predict its binding affinities to various biological targets, providing valuable insights for rational drug design.

In conclusion, 4-Bromo-5-methoxy-2-(trifluoromethoxy)aniline, with CAS number 1807203-90-2, stands out as a versatile and intriguing compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel therapeutic agents and advanced materials. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an even more significant role in future scientific endeavors.